Cas no 149821-06-7 ([1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-)

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- is a brominated derivative of 1,1'-bi-2-naphthol (BINOL), featuring dibromo substitutions at the 3,3'-positions. This chiral compound is widely utilized in asymmetric synthesis and catalysis due to its rigid, axially chiral framework, which enhances stereoselectivity in reactions such as C–C bond formation and hydrogenation. The bromine substituents further modify its electronic properties, improving its utility as a ligand or catalyst precursor in transition-metal complexes. Its high thermal stability and resistance to racemization make it valuable for applications in enantioselective transformations. The compound is also employed in materials science for designing chiral polymers and supramolecular assemblies.
[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- structure
149821-06-7 structure
Product Name:[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-
CAS No:149821-06-7
MF:C20H12Br2O2
MW:444.116084098816
CID:137357
PubChem ID:10765693
Update Time:2025-07-02

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-
    • (R)-3,3'-dibromo-1,1'-bi-2-naphthol
    • 3,3-
    • 3,3-Dibromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
    • 3,3-dibromo-1-{[(2-trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
    • 3,3-dibromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
    • 3,3'-dibromo-2,2'-dihydroxy-1,1'-dinaphthyl
    • AK104823
    • CTK8C4022
    • KB-70022
    • rac-3,3'-dibromo-1,1'-bi-2-naphthol
    • 3,3'-DIBROMO-1,1'-BI-2-NAPTHOL
    • 3,3-DIBROMO-1,1'-BI-2-NAPHTHOL
    • 3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
    • (S)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
    • (R)-(+)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
    • (S)-(-)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL
    • (S)-3,3'-DIBROMO-2,2'-DIHYDROXY-1,1'-BINAPHTHYL
    • (R)-3,3'-DIBROMO-2,2'-DIHYDROXY-1,1'-BINAPHTHYL
    • (S)-(-)-3,3'-Dibromo-1,1'-bi-2-naphthol, 96%
    • FT-0642920
    • (S)-(-)-3,3 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -bi-2-naphthol
    • AKOS015911250
    • 119707-74-3
    • (S)-(-)-3,3/'-DIBROMO-1,1/'-BI-2-NAPHTHOL
    • J-004178
    • 3,3'-dibromo-1,1'-binaphthyl-2,2'-diol
    • J-002631
    • SCHEMBL1109931
    • CS-11217
    • NS00015736
    • [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dibromo-
    • (R)-(+)-3,3 inverted exclamation mark -Dibromo-1,1 inverted exclamation mark -bi-2-naphthol
    • 3,3'-DIBROMO-[1,1'-BINAPHTHALENE]-2,2'-DIOL
    • FT-0605153
    • D2811
    • (R)-(+)-3,3'-Dibromo-1,1'-bi-2-naphthol, 97%
    • MFCD03093629
    • A802414
    • D2810
    • (S)-(-)-3,3-DIBROMO-1,1-BI-2-NAPHTHOL
    • DTXSID001347530
    • AMY21358
    • SY009991
    • CS-0031302
    • (S)-()-3,3'-Dibromo-1,1'-bi-2-naphthol
    • 149821-06-7
    • N12415
    • [1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo-, (1S)-
    • 3-bromo-1-(3-bromo-2-hydroxynaphthalen-1-yl)naphthalen-2-ol
    • (R)-(+)-3,3?-DIBROMO-1,1?-BI-2-NAPHTHOL
    • AC7784
    • 111795-43-8
    • [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dibromo-, (1S)-
    • [1,1'-Binaphthalene]-2,2'-diol, 3,3'-dibromo-, (1R)-
    • CS-W011594
    • SY009992
    • 3-bromo-1-(3-bromo-2-hydroxy-1-naphthyl)naphthalen-2-ol
    • Inchi： 1S/C20H12Br2O2/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,23-24H
    • InChI Key： BRTBEAXHUYEXSY-UHFFFAOYSA-N
    • SMILES： BrC1=CC2C=CC=CC=2C(=C1O)C1=C(C(=CC2C=CC=CC1=2)Br)O

Computed Properties

  • Exact Mass: 443.91836g/mol
  • Monoisotopic Mass: 441.92040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Melting Point: 256-260 °C

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- Security Information

  • WGK Germany：3

[1,1'-Binaphthalene]-2,2'-diol,3,3'-dibromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219005868-5g
3,3'-Dibromo-[1,1'-binaphthalene]-2,2'-diol
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 1,015.05 USD 2021-06-15
Ambeed
A534122-5g
3,3'-Dibromo-[1,1'-binaphthalene]-2,2'-diol
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